Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Quoc Trung Hua,Nipapan Ruecha,Yuki Hiruta,Daniel Citterio Anal. Methods, 2019,11, 3439-3445
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Yifang Gao,Xixi Li,Xueting Liu,Wenqing Yang,Mengru Li,Jiaying Li,Fengjuan Li RSC Adv., 2022,12, 7735-7741
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Zhixiong Zhang,Lili Chen,Brock Humphries,Riley Brien,Kathryn E. Luker Integr. Biol., 2018,10, 758-767
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Xiaoqing Yan,Xiaojuan Wang,Yu Tang,Guicen Ma,Shihui Zou,Renhong Li,Xiaogang Peng,Sheng Dai,Jie Fan Chem. Commun., 2013,49, 7274-7276
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Li Chen,Shu Yan Zhu,Yi Meng Wang,Ming-Yuan He New J. Chem., 2010,34, 2328-2334
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Lihui Pang,Hainian Han,Ke Bi,Ming Lei,Zhiyi Wei Nanoscale, 2017,9, 5806-5811
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Kan Li,Tianyou Peng,Jin Mao,Ling Zan RSC Adv., 2013,3, 253-258
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Min Hong,Jiafu Chen,Minxin Zhang,Xin Huang,Qun Xu RSC Adv., 2016,6, 16141-16149
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Dionisia Sanz,Rosa M. Claramunt,Ibon Alkorta,José Elguero,Werner R. Thiel,Tobias Rüffer New J. Chem., 2008,32, 2225-2232
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C. J. Moore,H. Montón,C. Nogués,C. Crean (née Lynam),V. Gubala J. Mater. Chem. B, 2015,3, 2043-2055
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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